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Compound of Interest

Compound Name: 3-(Difluoromethoxy)benzylamine

Cat. No.: B151362

An In-depth Technical Guide to 3-(Difluoromethoxy)benzylamine

Abstract

This technical guide provides a comprehensive overview of 3-(Difluoromethoxy)benzylamine,
a versatile chemical intermediate with significant applications in medicinal chemistry and
materials science. The inclusion of the difluoromethoxy group enhances the metabolic stability
and lipophilicity of parent molecules, making this compound a valuable building block in the
synthesis of novel therapeutic agents and other advanced materials. This document details its
chemical and physical properties, safety and handling protocols, and its role in research and
development, particularly in the fields of neuropharmacology and oncology.

Chemical and Physical Properties

3-(Difluoromethoxy)benzylamine is a colorless to light yellow liquid. Its unique properties are
largely attributed to the difluoromethoxy moiety, which can alter the electronic and
conformational characteristics of molecules into which it is incorporated.[1][2]

Table 1: Physicochemical Properties of 3-(Difluoromethoxy)benzylamine
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Property Value Reference
CAS Number 244022-71-7 [11[2][3][4]
Molecular Formula CsHoF2NO [11[2][3]
Molecular Weight 173.16 g/mol [1112][3]

Colorless to light orange to
Appearance o [1][2][5]
yellow clear liquid

Density 1.23 g/cm3 [1][2]
Refractive Index n20/D 1.49 [1112]
Purity > 95-98% (GC) [1][2][3]
Storage Conditions Storeat2 -8 °C [1][2]

Safety and Handling

3-(Difluoromethoxy)benzylamine is classified as a corrosive substance that can cause
severe skin burns and eye damage.[6][7] Appropriate personal protective equipment (PPE),
including gloves, protective clothing, and face protection, should be worn when handling this
compound.[7] Work should be conducted in a well-ventilated area or under a chemical fume
hood.[8][9]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement Signal Word

) ) . H314: Causes severe skin
Skin Corrosion/Irritation Danger
burns and eye damage

Data aggregated from supplier Safety Data Sheets.[6][7]

In case of exposure, follow standard first-aid measures. If the substance comes into contact
with skin or eyes, rinse immediately and thoroughly with water for at least 15 minutes and seek
immediate medical attention.[7][8] If inhaled, move the person to fresh air.[7] If swallowed, rinse
the mouth but do not induce vomiting, and call a poison center or doctor immediately.[7]
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Applications in Research and Development

The unique properties imparted by the difluoromethoxy group make 3-
(Difluoromethoxy)benzylamine a valuable intermediate in several areas of research and
industry.

e Pharmaceutical Development: This compound is a key building block in the synthesis of
pharmaceuticals, particularly for drugs targeting neurological disorders and for use in
oncology.[1][2][5] The difluoromethoxy group can improve metabolic stability and membrane
permeability, which are desirable characteristics for drug candidates.

o Biochemical Research: It is used in studies investigating receptor interactions to understand
how certain drugs can modulate biological pathways.[1][5]

o Agrochemicals and Advanced Materials: Beyond pharmaceuticals, it is employed in the
synthesis of advanced materials and agrochemicals, where the difluoromethoxy group can
enhance stability and performance.[1][5]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-
(Difluoromethoxy)benzylamine are not readily available in public literature, a general
synthetic route can be inferred from patents for structurally similar compounds, such as 3-
chloro-5-(difluoromethoxy)benzylamine.[10] The synthesis generally involves a two-step
process: difluoromethylation of a hydroxy-substituted precursor followed by reduction of a nitrile

group.
General Synthetic Protocol:

 Difluoromethylation: 3-Hydroxybenzonitrile is used as the starting material. The hydroxyl
group is subjected to difluoromethylation. This is typically achieved using a
difluoromethylating agent (e.g., chlorodifluoromethane) in the presence of a base. The
reaction is carried out under an inert atmosphere (e.g., nitrogen).[10]

o Reduction: The resulting 3-(difluoromethoxy)benzonitrile is then reduced to the
corresponding benzylamine. A common reducing agent for this transformation is borane
dimethyl sulfide complex in an anhydrous solvent like tetrahydrofuran (THF).[10]
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» Work-up and Purification: Following the reduction, the reaction mixture is quenched, and the
product is extracted using an organic solvent. The crude product is then purified, typically by
column chromatography, to yield 3-(Difluoromethoxy)benzylamine.

General Synthetic Workflow

N - Difluoromethylation L(TSF - Reduction (D -
3-Hydroxybenzonitrile (e.9., with CICFH, Base) [3 (leluoromethoxy)benzonltrlle)—> (.., with Borane-DMS) 3-(Difluoromethoxy)benzylamine

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(Difluoromethoxy)benzylamine.

Role in Drug Discovery and Development

3-(Difluoromethoxy)benzylamine serves as a critical structural motif in the rational design of
new drugs. Its utility stems from the ability of the difluoromethoxy group to act as a bioisostere
for other functional groups, potentially improving the pharmacokinetic and pharmacodynamic
profile of a lead compound. The benzylamine core provides a reactive handle for further
chemical modification and elaboration into more complex molecular structures. This logical
progression is central to modern drug discovery pipelines.
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Logical Flow in Drug Discovery
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Caption: Role of 3-(Difluoromethoxy)benzylamine in the drug discovery process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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